The application of traditional crystalline materials as structural materials cannot meet critical design challenges due to low-temperature brittleness. To address this issue, this study investigates the deformation behavior of Zr2Cu metallic glass (MG) model at ambient and low temperature states by molecular dynamics (MD) simulations to unravel the governing mechanisms associated with mechanical performance. Structurally representative amorphous models of the MG were developed and their evolutions under tensile loadings at ambient (300 K) and low temperatures (250 K, 200 K, 150 K, 100 K, 50 K) were captured. Notably, significant variations in maximum stress and corresponding strains characterized the stress-strain behavior as elastic-plastic properties increased with decreasing temperatures. Stress activations of the atomic mass were rapidly incipient at the ambient condition, but largely constrained at low temperatures by which the density variations of activated zones and the emerging strain of first shear transformation zones (STZ's) established a negative correlation with temperature as inferred by the wider strain range of deformation. Disparities in strain thresholds accounted for the higher free volume content at the ambient state, but as temperatures declined, fine structural differences stimulated the formation of densely-packed structures in the amorphous model at low temperatures by the spontaneous annihilation of excessive free volumes. Consequently, the higher growth rates of the average atomic potential energy and the retarded emergence of high-potential-energy atomic mass suggest that at low temperatures, there is a higher resistance to shear band nucleation and higher barrier for atomic migration. As a result, the generation of free volumes, formation of STZs and shear bands were retarded, leading to the enhanced ductility. Thus, at low temperatures, unique tuning mechanisms of structural performance were evolved in the amorphous model that suitably enhanced the constitutive properties of Zr2Cu MG.

This study proposes a machine learning-based constitutive model for anisotropic plasticity in sheet metals. A fully connected deep neural network (DNN) is constructed to learn the stress integration procedure under the plane stress condition. The DNN utilizes the labeled training data for feature learning, and the respective dataset is generated numerically based on the Euler-backward method for the whole loading domains with one element simulation. The DNN is trained sufficiently to learn all the incremental loading paths of the input-output stress pair by using advanced anisotropic yield functions. Its performance with anisotropy is evaluated for the predictions of r-values and normalized yield stress ratios along 0–90 ° to the rolling direction. In addition, the trained DNN is then incorporated in user material subroutine UMAT in ABAQUS/Implicit. Thereafter, the DNN-based anisotropic constitutive model is tested with a cup drawing simulation to evaluate earing profile. The obtained earing profile is compatible with the one from the trained anisotropic yield function.

Helium migration is an important mechanism of helium embrittlement in irradiated metallic materials, which can severely affect their service reliability. Despite many efforts to reveal the mechanism of helium migration during plastic deformation, a mechanistic understanding of helium transport through dislocation motion is still lacking. In this work, we developed a theoretical model within the coupled framework of crystal plasticity and helium diffusion, to account for the helium transport due to the bidirectional dislocation motion. Our simulation results show that, for austenitic stainless steel, such motion has a significant impact on helium migration, leading to an enriched helium concentration on the grain boundaries (GBs), and thus resulting in a higher risk of intergranular fracture. Besides, our results also indicate that temperature and irradiation defect affect the helium concentration on the GBs by regulating the intragranular helium distribution. The present study reveals the key role of dislocation motion in regulating helium migration, a firm step toward a more comprehensive understanding over the failure mechanisms of irradiated metallic material.

Microstructural evolution in adiabatic shear bands of a Ti-10V-2Fe-3Al (wt.%) alloy subjected to high strain-rate dynamic loading was investigated in detail via high-resolution transmission electron microscopy (HRTEM), focusing on the underlying plastic deformation mechanisms. The alloy after solution treatment consisted of a coarse body-centered cubic β single-phase microstructure, which exhibited double-yield and stress-collapse characteristics. The former was a result of stress-induced martensite transformation accompanied by the formation of nanotwins in the martensite, and the latter was caused by thermal softening stemming from dynamic recovery. Substantial grain refinement with three orders of magnitude grain size reduction occurred in the center of adiabatic shear bands due to severe plastic deformation along with dynamic recovery. Multiple deformation mechanisms in the adiabatic shear bands were identified, including the formation of face-centered orthorhombic α″ martensite, {111}α″ type I nanotwins, and hexagonal close-packed α phase, where distinctive nano-twinned structures and phase transformation from α″ to α with an orientation relationship of {1¯11}α″//{1¯101}α were observed. The transition area of the adiabatic shear bands contained mainly high-density dislocation regions and plate-like structures with relatively fewer nanoscale grains, where the transition from nanokinks to nanotwins along with phase transformation was also revealed, corroborating that kink bands served as nanotwin nucleation sites. The mechanisms of the microstructural evolution in relation to the mechanical response during the high strain-rate dynamic loading were discussed.

Microalloying has long been recognized as an effective method for improving the mechanical properties of metallic materials and developing new ones. In this study, we comprehensively investigate the effects of Sc addition on the microstructural evolution and mechanical performance of nickel-based superalloys using a combination approach of the experiment, first-principles calculation, and multiscale modeling. The results show that Sc addition simultaneously improves the yield strength increasing from 1068 MPa to 1172 MPa (9.7%) and elongation increasing from 13.4% to 19.7% (47%). The microstructural characterizations reveal that Sc addition refines the grain size, increases the volume fraction of primary precipitate, induces the coarsening of secondary precipitates, and produces a new type of Sc-rich particle. First-principles calculations from the atom probe tomography experiment show that the anti-phase boundary energy of secondary precipitate is significantly increased in Sc-containing superalloys. A modified alloying-dependent yield strength model is developed by considering the multimodal precipitate size distribution and microstructure evolution obtained from experiments and atomic simulations. The increased yield strength originates from not only the Sc addition induced increased volume fraction of primary precipitate at grain boundary to enhance grain boundary strengthening, but also Sc addition induced increased anti-phase boundary energy of secondary precipitate to improve the precipitate strengthening. The increased elongation depends on the fact that the Sc element has a good affinity to deleterious elements and forms Sc-rich particle and oxygen-rich precipitate to enhance grain boundary strength. This work integrating multiscale modeling and experiment can be denoted as a universal framework to study the influence of alloy element on the microstructure and properties, which gives guiding significance to screen and design high-performance superalloys.

Multi-stage microforming is increasingly used in manufacturing of the miniaturized parts with complex structures and geometries. Optimization design of this type of manufacturing process, however, is still challenging due to its unknown intrinsic nature of the process. In the multi-stage deformation and microforming, the size effect (SE), the strain path change (SPC), and the intragranularly misoriented grain boundary (IMGB) generated in previous forming stage, are the main factors governing the deformation behaviors of ultra-thin sheets. To gain thorough insights into their influences on deformation and elucidate the associated micro-scaled mechanisms, SS 316L ultra-thin sheets with the thickness of 0.1 mm and different mean grain sizes (d¯) were used for two-stage tensile tests under the conditions with distinct pre-strain εpre and intersection angle θSPC (the angle between the previous loading direction and subsequent one). Mechanical tests reveal that increasing εpre and θSPC reduces the yield stress and hardening rate in SPC tension, but this reduction gets smaller after increasing d¯. This is because more IMGBs with complex pattern are formed in relatively large grains, raising the permanent deformation resistance inside grains in subsequent tension. To model the IMGB-induced hardening, the SPC-induced softening, and the SE-induced concurrent facilitations to the hardening and softening, an enhanced crystal plasticity constitutive relation was established. The physical essence that IMGB obstructs dislocation movement, is used to model the IMGB-induced hardening based on the interactions between the main slip planes and IMGBs. The hardening facilitation caused by increasing grain size is implicitly incorporated in determining the saturated slip resistance. Modelling of the SPC-induced softening is based on the high Schmid factor grain fraction and its influences are governed by pre-strain and the defined SPC parameter. The softening facilitation caused by coarsening grains is modelled in establishing the initial slip resistance in SPC deformation. The proposed simulation procedure and constitutive relationship help with accurately predicting the mechanical response and microstructure evolution in micro-scaled SPC deformation, and also provide a basis for modelling and design of the multi-stage microforming of complex miniaturized parts.

Irreversible plastic forming of B19′ martensite of the NiTi shape memory alloy is discussed within the framework of continuum mechanics. It is suggested that the main mechanism arises from coupling between martensite reorientation and coordinated [100](001)M dislocation slip. A heuristic model is proposed, showing that the (201̄)M deformation-twin bands, commonly observed in experiments, can be interpreted as a combination of dislocation-mediated kink bands, appearing due to strong plastic anisotropy, and reversible twinning of martensite. We introduce a term ’kwinking’ for this combination of reversible twinning and irreversible plastic kinking The model is subsequently formulated using the tools of nonlinear elasticity theory of martensite and crystal plasticity, introducing ’kwink interfaces’ as planar, kinematically compatible interfaces between two differently plastically slipped variants of martensite. It is shown that the (201̄)M kwink bands may be understood as resulting from energy minimization, and that their nucleation and growth and their pairing with (100)M twins into specific patterns enables low-energy plastic forming of NiTi martensite. We conclude that kwinking makes plastic deformation of B19′ martensite in polycrystalline NiTi possible despite only one slip system being available.

The Portevin–Le Chatelier (PLC) effect and its spatio-temporal characteristics in the aluminium alloy AA5182 are studied experimentally and numerically in the current work. An extremely high-frequency camera (up to 1000Hz) is utilized to capture the nucleation and propagation of the PLC bands in uniaxial tension tests with different applied strain rates. The spatio-temporal patterns and the strain accumulation are obtained from digital image correlation (DIC). A transition from continuous to discontinuous band propagation is observed with increasing strain rate. Finite element simulations are carried out using a modified Kubin-Estrin-McCormick (KEMC) model to reproduce the serration morphologies, spatio-temporal patterns and strain accumulation processes. Based on the comparison between experiments and modelling, it is revealed that the strain accumulation and strain ageing processes together decide the subsequent band nucleation. The PLC band inherently brings a strain heterogeneity to the specimen, which results in different levels of work-hardening across the specimen. The strain ageing process, which occurs both inside and outside the PLC band, is found to create another heterogeneity in terms of the solute strengthening. A unique local yield stress minimum leads to a propagating band, while multiple local yield stress minima give a jumping band behaviour. Using that equilibrium forces the work-hardening behind the propagating band to be balanced with the solute strengthening in front of the band, analytical expressions for the band strain and band velocity are derived and verified by the experimental data.

Structural applications of metallic glasses are limited by their room-temperature brittleness and strain-softening, associated with the extreme localization of plastic flow in shear bands. Herein, we alleviate this dilemma by the structural fluctuation induced by electric currents, achieving simultaneous improvement of strengths, compression plasticity, and strain hardening capacity. The electric current enhances the structural fluctuations at the atomic scale, introducing more soft zones while densifying their surroundings, which differs from previously reported rejuvenation strategies. This unique structural pattern featuring soft zones surrounded by hard zones leads to extensive sprouts and interactions of shear bands, capturing substantial atoms to participate in the deformation. The plausible mechanism behind the electric current-influenced dynamic evolution of amorphous clusters is proposed. Electric current introduces interatomic electrostatic forces between shell atoms of amorphous clusters through charge transfer. This force decreases the coordination of Zr- and Cu-centered clusters and increases the Al-centered icosahedra in the glassy matrix. Differential evolution of clusters under electric currents enhances atomic structural fluctuations and originates from the cohesion mechanism determined by electron distribution. These findings are suggestive of vanishing room-temperature brittleness and shed atomic-scale light on modulations of the structure and properties of metallic glasses by electric currents.

The present study unravelled the defining role of small silicon (Si) addition (5 atomic %) in dramatically altering the plasticity mechanisms, grain refinement and hardening response of a non-equiatomic CoCrMnNi multi-principal element alloy (MPEA) during high-pressure torsion (HPT) processing. Both the Si-free and the Si-added MPEAs had a face-centered cubic (FCC) structure and were subjected to a quasi-constrained HPT processing at 6 GPa pressure to a different number of turns (0.5 and 5). Microstructure evolution was studied at the center and edge of the HPT-processed discs using X-ray diffraction line profile analysis (XLPA) and transmission electron microscopy (TEM). Si addition altered the predominant plasticity mechanism from micro-band formation to extensive occurrence of nano-twinning at the early stage of HPT processing. At later stages of HPT processing, both alloys exhibited deformation twinning but its propensity was considerably higher for the Si-added MPEA, as revealed by ∼50% higher twin fault probability. Additionally, the Si-added MPEA showed ∼30% higher dislocation density at any given stage of HPT processing compared to the Si-free MPEA. A significantly accelerated nano-structuring coupled with a finer saturation grain size was observed in the Si-added MPEA (34 nm for Si-free versus 23 nm for Si-added). These effects can be explained by the influence of Si addition on lowering the stacking fault energy (SFE) (from ∼40 mJ/m2 in Si-free to ∼20 mJ/m2 in Si-added MPEA) and increasing the solute pinning effect of Si on lattice defects. The plasticity mechanisms at nano-scale were also influenced by the presence of Si as confirmed by the formation of nano-twins and stacking faults inside the nano-grains for the Si-added and Si-free MPEAs, respectively. The differences in plasticity mechanisms and microstructure evolution resulted in enhanced hardness in the early stages of HPT processing for the Si-added MPEA, but the difference in hardness between the two alloys tended to be reduced at higher strains.